Cas no 1803565-53-8 (1H-Pyrazole-4-carboxylic acid, 5-(1-methylethyl)-1-(4-piperidinyl)-)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 5-(1-methylethyl)-1-(4-piperidinyl)-
• CAS No: 1803565-53-8
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• MDL: MFCD28968137
• CID: 5162274
• PubChem ID: 122235906
• Update Time: 2025-10-28

1H-Pyrazole-4-carboxylic acid, 5-(1-methylethyl)-1-(4-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-(1-methylethyl)-1-(4-piperidinyl)-

• MDL： MFCD28968137
• Inchi： 1S/C12H19N3O2/c1-8(2)11-10(12(16)17)7-14-15(11)9-3-5-13-6-4-9/h7-9,13H,3-6H2,1-2H3,(H,16,17)
• InChI Key： ZJPSHDWULDNKSQ-UHFFFAOYSA-N
• SMILES： N1(C2CCNCC2)C(C(C)C)=C(C(O)=O)C=N1

Additional information on 1H-Pyrazole-4-carboxylic acid, 5-(1-methylethyl)-1-(4-piperidinyl)-

1H-Pyrazole-4-carboxylic Acid, 5-(1-methylethyl)-1-(4-piperidinyl)-: A Comprehensive Overview

The compound 1H-Pyrazole-4-carboxylic acid, 5-(1-methylethyl)-1-(4-piperidinyl)-, identified by the CAS number 1803565-53-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science.

The molecular structure of 1H-Pyrazole-4-carboxylic acid, 5-(1-methylethyl)-1-(4-piperidinyl)- consists of a pyrazole ring substituted with a carboxylic acid group at position 4, a 1-methylethyl group at position 5, and a piperidinyl group at position 1. This combination of functional groups imparts the molecule with versatile chemical properties, making it a valuable compound for various research and industrial applications.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and antitumor activities. The incorporation of the piperidinyl group has been shown to enhance the molecule's pharmacokinetic properties, making it a promising candidate for drug delivery systems.

In addition to its pharmacological applications, 1H-Pyrazole-4-carboxylic acid, 5-(1-methylethyl)-1-(4-piperidinyl)- has also been investigated for its potential in material science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique physical and chemical properties, which can be tailored for applications in catalysis, gas storage, and sensing technologies.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments have facilitated its broader use in both academic research and industrial settings.

From an environmental perspective, researchers have also examined the biodegradation pathways of 1H-Pyrazole-4-carboxylic acid, 5-(1-methylethyl)-1-(4-piperidinyl)-. Understanding its environmental fate is crucial for assessing its potential impact on ecosystems. Studies suggest that under certain conditions, the compound undergoes microbial degradation, reducing its persistence in natural environments.

In conclusion, 1H-Pyrazole-4-carboxylic acid, 5-(1-methylethyl)-1-(4-piperidinyl)-, with its unique structure and diverse functional groups, continues to be a focal point in various scientific disciplines. Its applications span from drug discovery to material science, with ongoing research uncovering new possibilities for its utilization. As advancements in synthetic methods and characterization techniques continue to evolve, this compound is poised to play an even more significant role in future innovations.